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For researchers, selecting the appropriate type of review is the critical first step. The table below summarizes

the common review types, their purposes, and key characteristics [1].

Review Type Primary Purpose Methodological Approach Typical Output

Narrative Provides a broad, thematic May not have a structured search ~ Thematic summary

Review summary of a topic. process; often exploratory. and interpretation.

Scoping Maps the existing evidence  Systematic search; may not Descriptive

Review and identifies knowledge include formal quality appraisal of summary and
gaps, especially for studies. evidence map.
emerging topics.

Systematic Answers a specific Rigorous, pre-defined protocol Synthesis of

Review research question by with systematic search, inclusion  findings (narrative
synthesizing all relevant criteria, and quality appraisal [2] or statistical).
high-quality evidence. [1].

Meta- Quantifies the strength of A subset of systematic reviews Pooled effect size

Analysis evidence and provides a that uses statistical methods to and statistical

combined effect size.

combine data from multiple
studies [1].

summary.

The PRISMA 2020 Guideline for Systematic Reviews
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For Systematic Reviews, the PRISMA (Preferred Reporting Items for Systematic Reviews and Meta-
Analyses) 2020 statement is the definitive reporting guideline [2]. Its purpose is to ensure a transparent,
complete, and accurate account of the review process [2]. The following workflow details its key phases,

visualized in the diagram below.
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Systematic review process from identification to inclusion of studies [3] [4].

Detailed Methodologies: The Experimental Protocol

A robust methodology is the foundation of any credible review. This involves creating a detailed protocol

before beginning the review itself.

Developing the Review Protocol

The protocol is a recipe that should be sufficiently thorough for another researcher to replicate the process

exactly [5]. Key sections include [5] [6]:

o Eligibility Criteria: Precisely define the inclusion and exclusion criteria for studies (e.g., PICO
criteria: Population, Intervention, Comparator, Outcome).

e Search Strategy: Specify all databases (e.g., PubMed, Embase), registers, and other sources to be

searched. Document the full search string, including all keywords and filters [2].
e Selection Process: Describe the methods used to decide which studies meet the inclusion criteria,
including the number of reviewers and process for resolving disagreements [2].

o Data Extraction Plan: Define the data to be collected from each study (e.g., study design, participant

characteristics, outcomes).

¢ Risk of Bias Assessment: Specify the tools that will be used to appraise the methodological quality

of the included studies (e.g., Cochrane Risk of Bias tool) [2].

The Data Screening and Extraction Workflow

After searches are complete, a rigorous screening process follows the PRISMA flow. The diagram below

illustrates the critical steps for evaluating retrieved reports.
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Decision process for screening and eligibility of individual studies.

Tools for Quality Assessment

Assessing the risk of bias (methodological quality) of included studies is mandatory in a systematic review.

The choice of tool depends on the design of the included studies [2].

. Recommended .
Study Design Key Domains Assessed

Assessment Tool

Randomized Cochrane Risk of Randomization process, deviations from intended
Controlled Trials Bias Tool (RoB 2.0) interventions, missing outcome data, outcome

(RCTs) measurement, selection of reported result.
Non-Randomized ROBINS-I Tool Bias due to confounding, participant selection,
Studies classification of interventions, deviations from intended

interventions, missing data, measurement of outcomes,
selection of reported results.

Systematic ROBIS Tool Study eligibility criteria, identification and selection of
Reviews studies, data collection and study appraisal, synthesis
and findings.

A Note on Al in Literature Reviews

Emerging research explores the role of Artificial Intelligence (AI) in supporting systematic reviews. One
study noted that Al can provide valuable support for PRISMA-type reviews, but highlighted limitations,
particularly in its ability to distinguish truth from falsehood and the appropriateness of its interpretations [7].

Therefore, while Al can be a useful tool, its outputs require rigorous verification by human experts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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